Cas no 61191-57-9 (Naphth[2,1-d]isoxazole, 3a,4,5,9b-tetrahydro-3-methyl-)

• Product Name: Naphth[2,1-d]isoxazole, 3a,4,5,9b-tetrahydro-3-methyl-
• CAS No: 61191-57-9
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 489055
• PubChem ID: 58433154
• Update Time: 2025-04-19

Naphth[2,1-d]isoxazole, 3a,4,5,9b-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphth[2,1-d]isoxazole, 3a,4,5,9b-tetrahydro-3-methyl-
• 3-methyl-3a,4,5,9b-tetrahydrobenzo[g][1,2]benzoxazole
• 3-Methyl-3a,4,5,9b-tetrahydronaphtho[2,1-d][1,2]oxazole
• DTXSID30729252
• SCHEMBL10272052
• 61191-57-9

• Inchi： 1S/C12H13NO/c1-8-10-7-6-9-4-2-3-5-11(9)12(10)14-13-8/h2-5,10,12H,6-7H2,1H3
• InChI Key： XFVJLFZSOQWQLL-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3CCC2C(C)=N1

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins